Cas no 66512-37-6 (Ethyl (R)-(1-Phenylethyl)aminoacetate)

• Product Name: Ethyl (R)-(1-Phenylethyl)aminoacetate
• CAS No: 66512-37-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD06797321
• CID: 964127
• PubChem ID: 6455333
• Update Time: 2025-05-20

Ethyl (R)-(1-Phenylethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2-((1-phenylethyl)amino)acetate
• Ethyl (R)-[(1-Phenylethyl)amino]acetate
• r(+)-trans[ethoxy carbonylmethyl]-1-phenylethylamine
• ethyl 2-[[(1R)-1-phenylethyl]amino]acetate
• Ethyl (R)-N-(1-phenylethyl)glycinate
• Glycine, N-[(1R)-1-phenylethyl]-, ethyl ester
• ETHYL 2-[((1R)-1-PHENYLETHYL)AMINO]ACETATE
• NFYBPTIJJCODFR-SNVBAGLBSA-N
• 6623AJ
• Ethyl(R)-[(1-Phenylethyl)amino]acetate
• ethyl {[(1R)-1-phenylethyl]amino}acetate
• N-
• A867439
• AKOS013180809
• NS00036045
• 66512-37-6
• SCHEMBL25831273
• EINECS 266-385-4
• AS-31846
• Ethyl (R)-(1-phenylethyl)glycinate
• ETHYL 2-{[(1R)-1-PHENYLETHYL]AMINO}ACETATE
• DTXSID10216716
• ethyl {[(1R)-1-phenylethyl]-amino}acetate
• CS-0454696
• DB-020208
• Ethyl (R)-(1-Phenylethyl)aminoacetate

• MDL： MFCD06797321
• Inchi： 1S/C12H17NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-8,10,13H,3,9H2,1-2H3/t10-/m1/s1
• InChI Key： NFYBPTIJJCODFR-SNVBAGLBSA-N
• SMILES： O(CC)C(CN[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2

Experimental Properties

• Density: 1.029
• Boiling Point: 282.9°C at 760 mmHg
• Flash Point: 124.9℃
• Refractive Index: 1.504
• PSA: 38.33000
• LogP: 2.29120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl (R)-(1-Phenylethyl)aminoacetate

Recent Advances in the Application of Ethyl (R)-(1-Phenylethyl)aminoacetate (CAS: 66512-37-6) in Chemical Biology and Pharmaceutical Research

Ethyl (R)-(1-Phenylethyl)aminoacetate (CAS: 66512-37-6) is a chiral amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in asymmetric synthesis, drug development, and biocatalysis. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, including peptidomimetics and enzyme inhibitors. This research brief synthesizes the latest findings on the compound's utility, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl (R)-(1-Phenylethyl)aminoacetate as a building block for the synthesis of novel γ-aminobutyric acid (GABA) receptor modulators. The researchers employed a stereoselective approach to incorporate the compound into a series of analogs, demonstrating enhanced binding affinity and selectivity for GABA_A receptor subtypes. These findings suggest potential applications in the treatment of neurological disorders such as epilepsy and anxiety.

In the realm of biocatalysis, a 2024 paper in ACS Catalysis reported the enzymatic resolution of Ethyl (R)-(1-Phenylethyl)aminoacetate using immobilized lipases. The study achieved high enantiomeric excess (ee > 99%) and yield (up to 92%), underscoring the compound's suitability for green chemistry applications. The optimized process also reduced reaction times and solvent usage, aligning with sustainable manufacturing practices in the pharmaceutical industry.

Further investigations have explored the compound's role in peptide mimicry. A recent Nature Communications article (2024) detailed its incorporation into stapled peptides designed to inhibit protein-protein interactions (PPIs) involved in cancer progression. The (R)-configured side chain of Ethyl (R)-(1-Phenylethyl)aminoacetate was found to enhance helical stability and cellular permeability, leading to improved in vivo efficacy against xenograft models of breast cancer.

Pharmacokinetic studies have also advanced, with a 2023 Drug Metabolism and Disposition publication characterizing the metabolic fate of Ethyl (R)-(1-Phenylethyl)aminoacetate-derived prodrugs. The research identified cytochrome P450 3A4 as the primary metabolizing enzyme and proposed structural modifications to optimize metabolic stability while maintaining therapeutic activity.

Emerging applications in radiopharmaceuticals have been reported, where Ethyl (R)-(1-Phenylethyl)aminoacetate serves as a precursor for ¹⁸F-labeled tracers in positron emission tomography (PET) imaging. A 2024 Journal of Nuclear Medicine study demonstrated its utility in visualizing neurotransmitter systems, offering new diagnostic tools for neurodegenerative diseases.

In conclusion, Ethyl (R)-(1-Phenylethyl)aminoacetate (CAS: 66512-37-6) continues to demonstrate remarkable versatility across multiple pharmaceutical research domains. Recent advancements highlight its value in drug design, green chemistry, and diagnostic imaging, with particular promise in CNS disorders and oncology. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring novel derivatives with improved pharmacological profiles.